Cas no 96232-04-1 (2-amino-5-(trifluoromethyl)benzene-1-thiol hydrochloride)

2-Amino-5-(trifluoromethyl)benzene-1-thiol hydrochloride is a specialized organic compound featuring a benzene ring substituted with an amino group, a trifluoromethyl group, and a thiol moiety, which is stabilized as its hydrochloride salt. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the thiol functionality allows for further derivatization via nucleophilic or oxidative pathways. The hydrochloride salt form improves handling and solubility in polar solvents. Its well-defined purity and stability under controlled conditions make it suitable for precision applications in medicinal chemistry and material science.

2-amino-5-(trifluoromethyl)benzene-1-thiol hydrochloride structure

96232-04-1 structure

Product Name:2-amino-5-(trifluoromethyl)benzene-1-thiol hydrochloride

CAS No:96232-04-1

MF:C₇H₇ClF₃NS

MW:229.650389909744

MDL:MFCD25969606

CID:2819718

PubChem ID:19867115

Update Time:2025-06-08

2-amino-5-(trifluoromethyl)benzene-1-thiol hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-amino-5-trifluoromethylbenzenethiol hydrochloride
- Benzenethiol, 2-amino-5-(trifluoromethyl)-, hydrochloride
- AT19657
- 2-AMINO-5-(TRIFLUOROMETHYL)BENZENETHIOL HCL
- 2-Amino-5-(trifluoromethyl)benzene-1-thiol hydrochloride
- 2-Amino-5-(trifluoromethyl)benzene-1-thiol--hydrogen chloride (1/1)
- 2-amino-5-(trifluoromethyl)benzene-1-thiol hydrochloride
- MDL： MFCD25969606
- Inchi： 1S/C7H6F3NS.ClH/c8-7(9,10)4-1-2-5(11)6(12)3-4;/h1-3,12H,11H2;1H
- InChI Key： REIQQFZDOIRQRJ-UHFFFAOYSA-N
- SMILES： Cl.SC1=C(C=CC(C(F)(F)F)=C1)N

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 159
Topological Polar Surface Area: 27

2-amino-5-(trifluoromethyl)benzene-1-thiol hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1259279-100mg	Benzenethiol, 2-amino-5-(trifluoromethyl)-, hydrochloride	96232-04-1	95%	100mg	$570	2024-06-07
eNovation Chemicals LLC	Y1259279-250mg	Benzenethiol, 2-amino-5-(trifluoromethyl)-, hydrochloride	96232-04-1	95%	250mg	$1200	2024-06-07
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Enamine	EN300-204762-1g	2-amino-5-(trifluoromethyl)benzene-1-thiol hydrochloride	96232-04-1		1g	$986.0	2023-09-16
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Enamine	EN300-204762-0.1g	2-amino-5-(trifluoromethyl)benzene-1-thiol hydrochloride	96232-04-1		0.1g	$867.0	2023-09-16
Enamine	EN300-204762-0.25g	2-amino-5-(trifluoromethyl)benzene-1-thiol hydrochloride	96232-04-1		0.25g	$906.0	2023-09-16
Enamine	EN300-204762-0.5g	2-amino-5-(trifluoromethyl)benzene-1-thiol hydrochloride	96232-04-1		0.5g	$946.0	2023-09-16